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Introduction
Baumycin C1 is an antitumor antibiotic belonging to the anthracycline class of

chemotherapeutic agents. Anthracyclines are a critical component in the treatment of

numerous cancers, and understanding the specific properties of individual analogs like

Baumycin C1 is crucial for the development of more effective and less toxic cancer therapies.

This technical guide provides a comprehensive overview of the molecular formula and weight

of Baumycin C1, details on its isolation and characterization, and insights into its biological

activity and potential mechanisms of action.

Core Molecular Data
The fundamental molecular properties of Baumycin C1 are summarized in the table below.

Property Value

Molecular Formula C28H29NO11[1]

Molecular Weight 555.53 g/mol [1] or 555.54 g/mol [2]
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Experimental Protocols
Isolation and Purification of Baumycins
Baumycins are naturally produced by certain strains of Streptomyces. A general workflow for

the isolation and characterization of baumycins, including Baumycin C1, from a producing

organism such as Streptomyces sp. D788 is outlined below. This process involves

fermentation, extraction, and chromatographic separation.
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Fermentation

Extraction

Purification & Characterization

Culture of Streptomyces sp. in a suitable broth medium

Separation of mycelium and supernatant

Extraction of the supernatant with an organic solvent (e.g., ethyl acetate)

Concentration of the organic extract under reduced pressure

High-Performance Liquid Chromatography (HPLC) for separation of individual baumycins

Structural Elucidation using Nuclear Magnetic Resonance (NMR) Spectroscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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